4-Amino-4-(4-fluorophenyl)butanoic acid
Overview
Description
“4-Amino-4-(4-fluorophenyl)butanoic acid” is a compound with the molecular weight of 197.21 . It is also known as “4-amino-3-(4-fluorophenyl)butanoic acid hydrochloride” with a CAS number of 1858241-03-8 .
Molecular Structure Analysis
The InChI code for this compound is1S/C10H12FNO2/c11-9-3-1-7 (2-4-9)8 (6-12)5-10 (13)14/h1-4,8H,5-6,12H2, (H,13,14) . This indicates the molecular structure of the compound.
Scientific Research Applications
Crystallography and Structural Analysis
4-Amino-4-(4-fluorophenyl)butanoic acid has been utilized in single crystal inspection and Hirshfeld surface investigation. These studies are crucial for understanding the molecular and crystal structure of novel compounds, which can have implications in material science and pharmaceuticals .
Biological Activity of Indole Derivatives
The compound is structurally related to indole derivatives, which are known for their wide range of biological activities. Research has shown that indole derivatives possess antiviral, anti-inflammatory, anticancer, and antioxidant properties, among others . This suggests potential for 4-Amino-4-(4-fluorophenyl)butanoic acid in similar applications.
Antiviral Research
Compounds containing the 4-fluorophenyl group have shown promise in antiviral research. Modifications of these compounds could lead to new therapeutic agents against various viral diseases .
Coordination Chemistry
4-Amino-4-(4-fluorophenyl)butanoic acid has potential applications in coordination chemistry as an organic ligand. Carboxylate complexes, to which this compound is related, play a significant role in biochemistry and catalysis .
Medicinal Applications
While not marketed as a drug, 4-Amino-4-(4-fluorophenyl)butanoic acid is a GABA B receptor agonist. Its structural similarity to other GABA analogues suggests potential medicinal applications, particularly in the nervous system where GABA receptors play a crucial role .
Antioxidant Research
The presence of the fluorophenyl group in the compound’s structure could be explored for antioxidant properties. Antioxidants are vital in preventing oxidative stress, which is linked to various chronic diseases .
Safety and Hazards
properties
IUPAC Name |
4-amino-4-(4-fluorophenyl)butanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2/c11-8-3-1-7(2-4-8)9(12)5-6-10(13)14/h1-4,9H,5-6,12H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXBFAHMLBIOICQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CCC(=O)O)N)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-4-(4-fluorophenyl)butanoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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